cyclopropyl-(1-phenyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazin-2-yl)methanone

• IUPAC Name: cyclopropyl-(1-phenyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazin-2-yl)methanone
• InChI: InChI=1S/C17H18N2O/c20-17(14-8-9-14)19-12-11-18-10-4-7-15(18)16(19)13-5-2-1-3-6-13/h1-7,10,14,16H,8-9,11-12H2
• InChI Key: FKHYBBGTIIQSMT-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)N2CCN3C=CC=C3C2C4=CC=CC=C4
• Molecular Formula: C17H18N2O
• Molecular Weight: 266.34 g/mol

Description

Cyclopropyl-(1-phenyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazin-2-yl)methanone is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of cyclopropyl-(1-phenyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazin-2-yl)methanone involves the inhibition of MAO-A, which leads to an increase in the levels of neurotransmitters in the brain. This can result in antidepressant and anxiolytic effects, as well as potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Biochemical and Physiological Effects:
The biochemical and physiological effects of cyclopropyl-(1-phenyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazin-2-yl)methanone are still being studied. However, it has been found to exhibit high selectivity for MAO-A over MAO-B, which may reduce the risk of adverse side effects associated with non-selective MAO inhibitors. It has also been found to have a long half-life, which may increase its efficacy as a therapeutic agent.

Advantages and Limitations for Lab Experiments

Cyclopropyl-(1-phenyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazin-2-yl)methanone has several advantages and limitations for lab experiments. Its selectivity for MAO-A makes it a useful tool for studying the role of this enzyme in various physiological and pathological processes. However, its potency and long half-life may also pose challenges in terms of dosing and toxicity in animal studies.

Future Directions

There are several future directions for the study of cyclopropyl-(1-phenyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazin-2-yl)methanone. One potential application is in the treatment of neurodegenerative diseases, where it may be useful in slowing or preventing the breakdown of neurotransmitters. It may also have potential applications in the treatment of depression and anxiety disorders. Further studies are needed to explore its efficacy and safety in animal and human trials. Additionally, the development of more potent and selective MAO inhibitors may lead to the discovery of new therapeutic agents for a range of neurological and psychiatric disorders.

Synthesis Methods

Cyclopropyl-(1-phenyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazin-2-yl)methanone can be synthesized using a multistep process involving the reaction of 2-cyanopyrazine with cyclopropylamine, followed by the addition of phenylacetic acid and subsequent reduction with sodium borohydride.

Scientific Research Applications

Cyclopropyl-(1-phenyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazin-2-yl)methanone has been studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and drug discovery. It has been found to exhibit activity as a selective inhibitor of the enzyme monoamine oxidase A (MAO-A), which is involved in the breakdown of neurotransmitters such as serotonin, dopamine, and norepinephrine.